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Compound of Interest

6-Bromo-4-methylindoline-2,3-
Compound Name: ,
dione

Cat. No.: B2402935

Essential Safety and Handling Guide for 6-
Bromo-4-methylindoline-2,3-dione

This guide provides crucial safety and logistical information for the handling and disposal of 6-
Bromo-4-methylindoline-2,3-dione in a laboratory setting. The following procedures are
based on safety data for structurally similar compounds and are intended to ensure the well-
being of researchers and laboratory personnel.

Hazard Identification and Classification:

While a specific Safety Data Sheet (SDS) for 6-Bromo-4-methylindoline-2,3-dione is not
readily available, data from analogous brominated indoline and indole derivatives indicate the
following potential hazards:

e Acute Toxicity: May be harmful if swallowed.

» Skin Corrosion/Irritation: Causes skin irritation.[1][2][3]

o Eye Damage/Irritation: Causes serious eye irritation.[1][2][3]

o Respiratory Irritation: May cause respiratory irritation.[1][2][3][4]

Personal Protective Equipment (PPE):
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The following PPE is mandatory when handling 6-Bromo-4-methylindoline-2,3-dione to
minimize exposure and ensure personal safety.

PPE Category Item Specification

Disposable nitrile gloves are
suitable for incidental contact.
) ) ) For prolonged handling,
Hand Protection Chemical-resistant gloves ) ]
consider double-gloving or

using thicker, reusable gloves.

[5]

Must meet ANSI Z87.1

o standards. A face shield should
) Safety glasses with side
Eye and Face Protection ) be worn over safety glasses or
shields or safety goggles ) )
goggles if there is a splash

hazard.[5][6]

A fully buttoned lab coat is
Body Protection Laboratory coat required to protect skin and
clothing.[7]

Required when engineering

controls (e.g., fume hood) are

Respiratory Protection NIOSH-approved respirator ) ) o
not available or are insufficient
to control airborne dust.[1][7]

i Shoes must cover the entire

Foot Protection Closed-toe shoes

foot.[7]

Operational Plan: Step-by-Step Handling Procedure
e Preparation:
o Ensure a chemical fume hood is operational and available.
o Verify that an eyewash station and safety shower are accessible and unobstructed.|[3]

o Gather all necessary PPE and ensure it is in good condition.
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o Prepare all necessary equipment and reagents before handling the compound.
e Handling:

o Conduct all weighing and transferring of the solid compound within a certified chemical
fume hood to avoid inhalation of dust.[3]

o Wear all required PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

o Avoid direct contact with the skin and eyes.[8]

o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

e Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

o Keep away from incompatible materials such as strong oxidizing agents.[2]

Emergency Procedures:

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[1]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.
Skin Contact . . oo
Remove contaminated clothing. If skin irritation

persists, seek medical attention.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) . ) i
water. Seek immediate medical attention.[9]
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Disposal Plan:

All waste containing 6-Bromo-4-methylindoline-2,3-dione must be treated as hazardous
waste.

e Solid Waste: Collect all solid waste, including contaminated gloves, weigh paper, and pipette
tips, in a designated, labeled hazardous waste container.

e Liquid Waste: Collect any solutions containing the compound in a labeled hazardous waste
container for halogenated organic compounds.

o Disposal: Dispose of all waste in accordance with local, state, and federal regulations. This
typically involves collection by a licensed chemical waste disposal company.[1][8] Do not
dispose of down the drain.[2]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of 6-Bromo-4-methylindoline-2,3-dione
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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